Cas no 737001-02-4 ((R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE)

(R)-(-)-3-Methyl-2-butyl isothiocyanate is a chiral isothiocyanate compound characterized by its stereospecific configuration at the 2-position. This optically active molecule is commonly utilized in organic synthesis, particularly in the preparation of chiral thioureas and other sulfur-containing derivatives. Its high enantiomeric purity makes it valuable for asymmetric synthesis and pharmaceutical research, where precise stereochemistry is critical. The compound’s reactivity as an electrophile allows for efficient conjugation with nucleophiles, enabling applications in ligand design and bioactive molecule development. Careful handling is recommended due to its potential lachrymatory properties and sensitivity to moisture. Suitable storage under inert conditions ensures stability and prolonged shelf life.

(R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE structure

737001-02-4 structure

Product Name:(R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE

CAS No:737001-02-4

MF:C₆H₁₁NS

MW:129.2232401371

CID:891450

PubChem ID:7016578

Update Time:2025-06-08

(R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

- (R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE
- (2R)-2-isothiocyanato-3-methylbutane
- SCHEMBL944820
- AKOS025295679
- E81889
- 737001-02-4
- CS-0147057
- DTXSID00426867
- DB-235296
- MDL： MFCD05664058
- Inchi： 1S/C6H11NS/c1-5(2)6(3)7-4-8/h5-6H,1-3H3/t6-/m1/s1
- InChI Key： YAVRRVJBEIYPRH-ZCFIWIBFSA-N
- SMILES： S=C=N[C@H](C)C(C)C

Computed Properties

Exact Mass: 129.06100
Monoisotopic Mass: 129.06122053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 44.4Å²

Experimental Properties

Density: 0.924
Refractive Index: 1.4911
PSA: 44.45000
LogP: 2.13370
Sensitiveness: Moisture Sensitive

(R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE Security Information

Hazardous Material transportation number：UN2810
Packing Group：III
Safety Term：6.1
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1

(R)-(-)-3-METHYL-2-BUTYL ISOTHIOCYANATE Pricemore >>

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